Cas no 916891-97-9 (tert-Butyl imidazolidine-1-carboxylate)

• Product Name: tert-Butyl imidazolidine-1-carboxylate
• CAS No: 916891-97-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD22199572
• CID: 1025279
• PubChem ID: 57419399
• Update Time: 2024-10-26

tert-Butyl imidazolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl imidazolidine-1-carboxylate
• 1,1-Dimethylethyl 1-imidazolidinecarboxylate (ACI)
• 1-Boc-imidazolidine
• Boc-imidazolidine
• O12142
• DB-353100
• tert-Butylimidazolidine-1-carboxylate
• DTXSID90726282
• SCHEMBL1748631
• EN300-243643
• MFCD22199572
• AS-50358
• 916891-97-9
• AKOS016006160
• CS-0158743

• MDL： MFCD22199572
• Inchi： 1S/C8H16N2O2/c1-8(2,3)12-7(11)10-5-4-9-6-10/h9H,4-6H2,1-3H3
• InChI Key： UROHOOQSDVUQGF-UHFFFAOYSA-N
• SMILES： O=C(N1CCNC1)OC(C)(C)C

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Boiling Point: 237.3±23.0℃ at 760 mmHg

tert-Butyl imidazolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)